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Compound of Interest

Compound Name: 3-Acetylpyridine oxime

Cat. No.: B010032 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling procedures for 3-Acetylpyridine.

Frequently Asked Questions (FAQs)
Q1: What is 3-Acetylpyridine and what are its primary uses?

A1: 3-Acetylpyridine (CAS No. 350-03-8), also known as methyl 3-pyridyl ketone, is an organic

compound with the molecular formula C₇H₇NO.[1] It typically appears as a colorless to pale

yellow or clear brown liquid.[1] This chemical is primarily used as an intermediate in the

synthesis of pharmaceuticals, such as risedronate sodium for treating osteoporosis, and in the

production of agrochemicals.[1][2] It can also be utilized as a flavoring agent in some food

products.[1][3]

Q2: What are the main hazards associated with 3-Acetylpyridine?

A2: 3-Acetylpyridine is classified as toxic if swallowed and can cause skin and serious eye

irritation.[1][2][4][5] Inhalation of its vapors may lead to respiratory tract irritation.[1][3][6]

Q3: What Personal Protective Equipment (PPE) is required when handling 3-Acetylpyridine?

A3: When working with 3-Acetylpyridine, it is crucial to use appropriate Personal Protective

Equipment (PPE). This includes:
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Eye Protection: Chemical safety goggles or eyeglasses compliant with OSHA or European

standards.[1][6]

Hand Protection: Wear appropriate protective gloves.[6] For extended contact, butyl rubber

gloves with a thickness of >0.3 mm are recommended.[1]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.[1][6] All handling of this substance should be performed in a well-ventilated area

or within a chemical fume hood.[1][6]

Q4: What are the proper storage conditions for 3-Acetylpyridine?

A4: 3-Acetylpyridine should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[1][6][7] The recommended storage temperature is between 15–25 °C.[1][3][8] It

must be stored in a locked-up location, away from incompatible substances.[1][2][4][8]

Troubleshooting Guides
Scenario 1: Accidental Spill of 3-Acetylpyridine

Immediate Action: Evacuate the immediate vicinity of the spill to prevent vapor inhalation and

ensure the area is well-ventilated.[1][7]

Containment: For small spills, use an inert absorbent material like sand, vermiculite, or

diatomaceous earth to contain the liquid.[1][6] Prevent the spill from entering drains.[1][7]

Cleanup: Carefully collect the absorbed material into a suitable, closed container labeled for

hazardous waste.[6][9]

Decontamination: Thoroughly clean the spill area.[1]

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,

including respiratory protection.[1][7]

Scenario 2: Accidental Exposure to 3-Acetylpyridine
Skin Contact: Immediately take off all contaminated clothing.[1][4] Rinse the affected skin

area with plenty of soap and water for at least 15 minutes.[1][6] If skin irritation develops or
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persists, seek medical attention.[1][4]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids occasionally.[1][6] If contact lenses

are present, remove them if it is easy to do so.[1][4] Seek immediate medical attention.[1][6]

Inhalation: Move the exposed individual to an area with fresh air immediately.[1][6] If

breathing is difficult or has stopped, administer artificial respiration.[6] Seek immediate

medical attention.[1][6]

Ingestion: If swallowed, rinse the mouth with water.[1][7] Do NOT induce vomiting.[1][6] Call

a poison control center or a doctor immediately for medical advice.[1][6] Never give anything

by mouth to an unconscious person.[6][7]

Quantitative Data Summary
Property Value Source(s)

CAS Number 350-03-8 [1][4][5][6][7][8]

Molecular Formula C₇H₇NO [1][7][8]

Molecular Weight 121.14 g/mol [8][10]

Appearance
Colorless to pale yellow or

clear brown liquid
[1][6]

Boiling Point 220 °C [7]

Melting Point 11 - 13 °C [7]

Flash Point 104 °C (closed cup) [6][7]

Density 1.102 g/cm³ at 25 °C [7]

Oral LD50 (Rat) 51 mg/kg [4][7]

Storage Temperature 15 - 25 °C [1][3][8]

Experimental Protocols
Standard Handling Protocol
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Risk Assessment: Before beginning any new procedure, conduct a thorough risk

assessment.[1]

Engineering Controls: Always handle 3-Acetylpyridine in a properly functioning chemical

fume hood to minimize the risk of inhalation.[1][6]

Personal Protective Equipment: Don the appropriate PPE, including chemical safety

goggles, chemical-resistant gloves, and a lab coat.

Dispensing: When transferring the liquid, ground and secure containers to prevent static

discharge.[2] Avoid contact with eyes, skin, and clothing.[6]

Hygiene: Do not eat, drink, or smoke in the work area.[2][4] Wash hands thoroughly after

handling the chemical.[2][6]

Waste Disposal: Dispose of any waste containing 3-Acetylpyridine as hazardous waste in

accordance with local, state, and federal regulations.[1] Do not mix with other waste streams.

[1]
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Spill Occurs
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Click to download full resolution via product page

Caption: Workflow for 3-Acetylpyridine Spill Response.
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Flush Eyes with Water

(at least 15 mins)

Move to Fresh Air

Rinse Mouth with Water

Rinse Skin with Soap & Water
(at least 15 mins)

Seek Immediate
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Click to download full resolution via product page

Caption: First Aid Procedures for 3-Acetylpyridine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. jubilantingrevia.com [jubilantingrevia.com]

3. Page loading... [guidechem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b010032?utm_src=pdf-body-img
https://www.benchchem.com/product/b010032?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_3_Acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/27msds_0031GjGhs15Div.3sds3-Acetylpyridine.pdf
https://www.guidechem.com/encyclopedia/3-acetylpyridine-dic3648.html
https://www.sigmaaldrich.com/AT/en/sds/aldrich/a21207?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. fishersci.com [fishersci.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. 3-Acetylpyridine - Safety Data Sheet [chemicalbook.com]

8. carlroth.com [carlroth.com]

9. benchchem.com [benchchem.com]

10. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Technical Support Center: 3-Acetylpyridine Safe
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010032#safe-handling-procedures-for-3-
acetylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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